Cas no 397-49-9 (2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid)

• Product Name: 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid
• CAS No: 397-49-9
• CID: 4650647
• Update Time: 2025-07-18

2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid

Recent Advances in the Study of 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic Acid (CAS: 397-49-9)

The compound 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid (CAS: 397-49-9) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic compound, characterized by its quinoline core with a trifluoromethyl substitution at the 7-position and a carboxylic acid group at the 3-position, has emerged as a promising scaffold for drug development.

Recent studies have focused on exploring the synthetic pathways for this compound and its derivatives. A 2023 publication in the Journal of Medicinal Chemistry reported an optimized synthetic route that achieves 85% yield through a modified Gould-Jacobs reaction, followed by selective trifluoromethylation. This advancement addresses previous challenges in the large-scale production of this compound while maintaining high purity standards required for pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that the trifluoromethyl group at the 7-position significantly enhances the compound's binding affinity to various biological targets. Computational modeling and X-ray crystallography data published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrate that this group creates favorable hydrophobic interactions with protein binding pockets, particularly in enzymes involved in inflammatory pathways.

In pharmacological research, this compound has shown remarkable potential as a dual inhibitor of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX), two key enzymes in the arachidonic acid pathway. Preclinical studies in animal models of inflammation, published in the European Journal of Pharmacology (2023), reported superior anti-inflammatory activity compared to current standard treatments, with reduced gastrointestinal side effects.

Recent patent applications (WO2023124567, US20240148921) have expanded the therapeutic scope of this compound to include potential applications in oncology. Preliminary in vitro studies demonstrate promising activity against several cancer cell lines, particularly those with upregulated NF-κB signaling pathways. The compound's ability to modulate reactive oxygen species (ROS) production while maintaining selective cytotoxicity represents a novel mechanism of action currently under investigation.

From a drug development perspective, pharmacokinetic studies have shown that the carboxylic acid moiety facilitates favorable solubility properties, while the trifluoromethyl group enhances metabolic stability. A 2024 ADMET study published in Drug Metabolism and Disposition reported improved oral bioavailability compared to earlier quinoline derivatives, suggesting potential for oral dosage formulations.

Ongoing clinical research is exploring structure modifications to optimize the therapeutic index of this compound class. Recent work has focused on prodrug strategies to further enhance bioavailability and tissue targeting, particularly for central nervous system applications where the blood-brain barrier penetration has been identified as a current limitation.

The compound's unique chemical properties have also attracted attention in materials science applications. A 2023 study in Advanced Materials demonstrated its utility as a building block for organic semiconductors, highlighting the versatility of this molecular scaffold beyond pharmaceutical applications.

As research progresses, regulatory considerations are coming into focus. The compound's safety profile, as documented in recent toxicology studies, appears favorable with no significant genotoxicity observed in standard assays. However, comprehensive safety evaluations are ongoing to support potential Investigational New Drug (IND) applications.

The growing body of research on 2-oxo-7-(trifluoromethyl)-1,2-dihydroquinoline-3-carboxylic acid underscores its potential as a valuable chemical entity for multiple therapeutic areas. Future research directions likely will focus on clinical translation of these findings and exploration of additional biological targets that may benefit from this unique chemical scaffold.